1-[3-[(2-Methoxyphenyl)methyl]piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-[(2-methoxyphenyl)methyl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H21NO2/c1-3-16(18)17-10-6-7-13(12-17)11-14-8-4-5-9-15(14)19-2/h3-5,8-9,13H,1,6-7,10-12H2,2H3
• InChI Key: GUYMCQPRVKILLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2CCCN(C2)C(=O)C=C
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

Synthesis Analysis

The synthesis of MMPP involves several steps. One notable approach is through metal-catalyzed reactions . Transition metals like iron, nickel, and ruthenium play a crucial role as catalysts in the synthesis of antidepressant molecules, including MMPP. These metal-catalyzed procedures allow for the efficient construction of key structural motifs found in antidepressant drugs, such as tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs) .

Chemical Reactions Analysis

MMPP can undergo various chemical reactions, including reduction, oxidation, and cyclization. For instance, the alcohol forms (2 R,3 S)-21 and (2 S,3 R)-22 can be synthesized via asymmetric transfer hydrogenation (ATH) using a ruthenium catalyst. These reactions are essential for producing derivatives with potential pharmacological effects .

Mechanism of Action

MMPP exerts its analgesic effect through its active metabolite, (3 R,4 S)-10a . This metabolite interacts with the μ opioid receptor (MOR), leading to pain relief. Molecular dynamics (MD) simulations provide insights into the precise mechanism by which MMPP modulates MOR activity .